10-Amino-1,2,3,4,5,6,7,8-octahydrophenanthrene-9-carbonitrile

• IUPAC Name: 10-amino-1,2,3,4,5,6,7,8-octahydrophenanthrene-9-carbonitrile
• InChI: InChI=1S/C15H18N2/c16-9-14-12-7-2-1-5-10(12)11-6-3-4-8-13(11)15(14)17/h1-8,17H2
• InChI Key: YIAIHKYSUCSBQA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C(=C3CCCCC3=C2C1)N)C#N
• Molecular Formula: C15H18N2
• DSSTOX Substance ID: DTXSID20357225
• Molecular Weight: 226.32 g/mol
• CAS RN: 50870-04-7

Description

10-Amino-1,2,3,4,5,6,7,8-octahydrophenanthrene-9-carbonitrile is a chemical compound with the CAS Number: 50870-04-7. It has a molecular weight of 226.32 and its IUPAC name is 10-amino-1,2,3,4,5,6,7,8-octahydro-9-phenanthrenecarbonitrile. The compound is stored at a temperature of 28 C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H18N2/c16-9-14-12-7-2-1-5-10 (12)11-6-3-4-8-13 (11)15 (14)17/h1-8,17H2. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 226.32. It is stored at a temperature of 28 C.

Scientific Research Applications

Cyclization and Derivative Synthesis

The compound 10-Amino-1,2,3,4,5,6,7,8-octahydrophenanthrene-9-carbonitrile is involved in complex cyclization reactions, leading to the formation of derivatives like 10-amino-1,2,3,4,5,6,7,8-octahydrophenanthrene-9-carboxylic acid and others. These derivatives are crucial for synthesizing a range of octahydrophenanthrene derivatives, which have varied applications in scientific research (Wilamowski et al., 1995).

Crystal Structure and Interactions

The compound contributes to forming complex crystal structures with other compounds. For example, in a co-crystal with 3-amino-1-(3,4-dimethoxyphenyl)-9,10-dihydrophenanthrene-2,4-dicarbonitrile, the atoms of the fused-ring system and those of the amino, cyano, and dimethoxyphenyl substituents are overlapped, indicating intricate molecular interactions that can be critical for understanding molecular behavior and designing new materials (Asiri et al., 2011).

Chemical Transformations and Synthesis

Diverse Chemical Reactions

The compound is also involved in reactions under aryne-forming conditions, leading to the formation of amino-9-anthracene-carbonitriles and other complex molecules. This highlights its potential role in the synthesis of novel organic compounds, potentially useful in various fields such as material science, pharmaceuticals, and more (Deshmukh et al., 1992).

Synthetic Utility in Medicinal Chemistry

The compound is used in the synthesis of various derivatives, which exhibit significant antibacterial and antifungal activities. This indicates its potential utility in medicinal chemistry and drug discovery, especially in designing new antimicrobial agents (Khidre et al., 2011).

Safety And Hazards

For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) for this compound.